Cas no 1893905-35-5 (3-(2-oxo-1,3-oxazolidin-5-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-oxo-1,3-oxazolidin-5-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1893905-35-5
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• CID: 6431140
• PubChem ID: 117158749
• Update Time: 2025-05-23

3-(2-oxo-1,3-oxazolidin-5-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-1,3-oxazolidin-5-yl)-1lambda6-thiolane-1,1-dione
• 1893905-35-5
• EN300-2003188

• Inchi： 1S/C7H11NO4S/c9-7-8-3-6(12-7)5-1-2-13(10,11)4-5/h5-6H,1-4H2,(H,8,9)
• InChI Key： FKSCHLSGRMLMBU-UHFFFAOYSA-N
• SMILES： S1(CCC(C2CNC(=O)O2)C1)(=O)=O

Computed Properties

• Exact Mass: 205.04087901g/mol
• Monoisotopic Mass: 205.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-(2-oxo-1,3-oxazolidin-5-yl)-1lambda6-thiolane-1,1-dione

Introduction to 3-(2-Oxo-1,3-Oxazolidin-5-Yl)-1λ6-Thiolane-1,1-Dione (CAS No. 1893905-35-5)

The compound 3-(2-Oxo-1,3-Oxazolidin-5-Yl)-1λ6-Thiolane-1,1-Dione, identified by the CAS registry number 1893905-35-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiolane derivatives, which are known for their unique structural properties and versatile applications. The molecule's structure consists of a thiolane ring fused with a dione group and an oxazolidinone moiety, making it a highly functionalized compound.

Recent studies have highlighted the importance of oxazolidinone derivatives in drug discovery and development. These compounds are often utilized as building blocks in organic synthesis due to their ability to participate in various chemical reactions, including nucleophilic attacks and cycloadditions. The presence of the oxazolidinone group in this compound suggests its potential as an intermediate in the synthesis of more complex molecules with bioactive properties.

The thiolane ring system in 3-(2-Oxo-1,3-Oxazolidin-5-Yl)-1λ6-Thiolane-1,1-Dione adds another layer of complexity to its structure. Thiols and their derivatives are known for their role in biological systems, particularly in redox reactions and as components of proteins. The dione functionality further enhances the compound's reactivity, making it a valuable candidate for exploring its role in oxidative stress-related pathways.

From a synthetic perspective, the preparation of this compound involves a series of well-established organic reactions. The synthesis typically begins with the formation of the oxazolidinone ring through cyclization reactions involving amino acids or related precursors. Subsequent steps involve the construction of the thiolane ring and the introduction of the dione group through oxidation or coupling reactions.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, stability, and reactivity. These studies have revealed that the compound exhibits a high degree of conjugation within its molecular framework, which could influence its optical properties and interactions with biological systems.

In terms of biological activity, preliminary assays have shown that 3-(2-Oxo-1,3-Oxazolidin-5-Yl)-1λ6-Thiolane-1,1-Dione demonstrates moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential as a lead compound for developing anti-inflammatory agents. Further research is currently underway to explore its efficacy in cellular models and to identify its mechanism of action.

The integration of green chemistry principles into the synthesis and application of this compound is another area gaining attention. Researchers are investigating methods to reduce waste generation and improve atom economy during its production. Such efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, 3-(2-Oxo-1,3-Oxazolidin-5-Yl)-1λ6-Thiolane-1,1-Dione (CAS No. 1893905-35